Enforcing Ising-like magnetic anisotropy via trigonal distortion in the design of a W(v)–Co(ii) cyanide single-chain magnet†‡
Chemical Science Pub Date: 2017-11-13 DOI: 10.1039/C7SC02925J
Abstract
A new octacyanotungstate(V) based single chain magnet {[(Tpm)Co(DMF)W(CN)8]2[Co(DMF)4]·2DMF}n (1, Tpm = 1,1,1-trispyrazoylmethane), with an effective barrier of 39.7(3) cm−1 is reported. The Ising-like magnetic anisotropy of the chain originates from the nearly parallel local orientations of the Co(II) ions with the source of the uniaxial magnetic anisotropy being a trigonal distortion of the octahedral environment with the fac-tridentate capping Tpm ligand.
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